Cas no 2309444-90-2 (1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride)

1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine hydrochloride is a fluorinated phenylalkylamine derivative with potential applications in pharmaceutical and chemical research. The compound features a 4-fluoro-3-methylphenyl group and a phenylpropylamine backbone, contributing to its unique structural and electronic properties. The hydrochloride salt form enhances stability and solubility, making it suitable for synthetic and analytical applications. Its fluorinated aromatic moiety may influence binding affinity and metabolic stability, which could be advantageous in medicinal chemistry studies. The compound’s well-defined molecular structure allows for precise modifications, supporting its use as an intermediate in the development of bioactive molecules. Proper handling and storage are recommended to maintain its integrity.
1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride structure
2309444-90-2 structure
Product Name:1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride
CAS No:2309444-90-2
MF:C16H19ClFN
MW:279.780166864395
CID:5329746
Update Time:2025-06-09

1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride
    • Z3669933485
    • 1-(4-fluoro-3-methylphenyl)-3-phenylpropan-1-amine hydrochloride
    • Inchi: 1S/C16H18FN.ClH/c1-12-11-14(8-9-15(12)17)16(18)10-7-13-5-3-2-4-6-13;/h2-6,8-9,11,16H,7,10,18H2,1H3;1H
    • InChI Key: UKMDONVKWNMSDS-UHFFFAOYSA-N
    • SMILES: Cl.FC1C=CC(=CC=1C)C(CCC1C=CC=CC=1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Topological Polar Surface Area: 26

1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride Pricemore >>

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Additional information on 1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride

1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride (CAS No. 2309444-90-2): An Overview

1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride (CAS No. 2309444-90-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound, also known as FMPA-HCl, is a derivative of phenethylamines and has been studied for its unique pharmacological properties, particularly its interaction with serotonin receptors.

The chemical structure of 1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride consists of a phenethylamine backbone with a 4-fluoro-3-methylphenyl substituent and a phenyl group attached to the amine moiety. The presence of the fluoro and methyl groups imparts specific pharmacological effects, making it an interesting candidate for further research and development.

Recent studies have focused on the potential of FMPA-HCl as a serotonin receptor modulator. Serotonin receptors play a crucial role in various physiological processes, including mood regulation, appetite, and sleep. The ability of FMPA-HCl to interact with these receptors has led to investigations into its potential use in treating psychiatric disorders such as depression, anxiety, and schizophrenia.

In a study published in the Journal of Medicinal Chemistry, researchers evaluated the binding affinity of FMPA-HCl to various serotonin receptor subtypes. The results indicated that FMPA-HCl exhibits high affinity for the 5-HT2A and 5-HT2C receptors, which are implicated in mood disorders. This finding suggests that FMPA-HCl could be developed into a novel therapeutic agent for these conditions.

Beyond its potential as a serotonin receptor modulator, FMPA-HCl has also been explored for its neuroprotective properties. In vitro studies have shown that FMPA-HCl can reduce oxidative stress and inflammation in neuronal cells, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings highlight the multifaceted therapeutic potential of this compound.

The safety profile of FMPA-HCl is another important aspect of its development as a pharmaceutical agent. Preclinical studies have demonstrated that FMPA-HCl exhibits low toxicity and favorable pharmacokinetic properties, making it suitable for further clinical evaluation. However, more extensive toxicological studies are necessary to ensure its safety in human subjects.

Clinical trials are currently underway to assess the efficacy and safety of FMPA-HCl in treating various psychiatric disorders. Early results from phase I trials have shown promising outcomes, with participants reporting improvements in mood and cognitive function without significant adverse effects. These preliminary findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In addition to its therapeutic applications, FMPA-HCl has also been studied for its potential use as a research tool. Its selective interaction with serotonin receptors makes it valuable for investigating the role of these receptors in various physiological processes and disease states. Researchers can use FMPA-HCl to gain insights into the mechanisms underlying mood disorders and develop more targeted treatments.

The synthesis of FMPA-HCl involves several steps, including the preparation of the 4-fluoro-3-methylphenyl intermediate and subsequent coupling with phenethylamine derivatives. Advances in synthetic chemistry have made it possible to produce high-purity batches of this compound efficiently, facilitating both research and pharmaceutical development.

In conclusion, 1-(4-Fluoro-3-methylphenyl)-3-phenylpropan-1-amine;hydrochloride (FMPA-HCl), CAS No. 2309444-90-2, is a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique chemical structure and pharmacological properties make it an attractive candidate for developing novel therapies for psychiatric disorders and neurodegenerative diseases. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.

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